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Compound of Interest

Compound Name: Diisopropylamine

Cat. No.: B044863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Diisopropylamine (DIPA) is a secondary amine that serves as a versatile and sterically

hindered base catalyst in a variety of organic reactions. Its bulky isopropyl groups make it a

non-nucleophilic base, which is advantageous in reactions where nucleophilic addition of the

amine is an undesired side reaction. These application notes provide an overview of the

catalytic applications of diisopropylamine, complete with detailed experimental protocols and

quantitative data.

Oxidative Coupling of Thiols to Disulfides
Diisopropylamine can act as an effective catalyst for the oxidative coupling of aryl thiols to

their corresponding disulfides using atmospheric oxygen as the oxidant. This method is notable

for its mild, metal-free, and environmentally friendly conditions.

Mechanism of Catalysis:

The reaction is thought to proceed through the formation of a thiolate anion by the basic

diisopropylamine. This is followed by oxidation, potentially involving a radical mechanism, to

form the disulfide bond.

Experimental Protocol:
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To a solution of the aryl thiol (1.0 mmol) in acetonitrile (5 mL) in a round-bottom flask, add

diisopropylamine (0.1 mmol, 10 mol%).

Stir the reaction mixture vigorously at room temperature under an air atmosphere.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, concentrate the reaction mixture under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford the corresponding

disulfide.

Quantitative Data:

Entry Aryl Thiol
Catalyst
Loading
(mol%)

Time (h) Yield (%)

1 Thiophenol 10 6 98

2
4-

Methylthiophenol
10 6 95

3

4-

Methoxythiophen

ol

10 8 92

4
4-

Chlorothiophenol
10 5 99

5
2-

Naphthalenethiol
10 7 96

Logical Relationship of Oxidative Coupling of Thiols
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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